5-(4-Ethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (5E)-5-[(4-ethoxyphenyl)methylidene]-3-ethyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O2S/c1-3-22-19(23)18(14-15-10-12-17(13-11-15)24-4-2)25-20(22)21-16-8-6-5-7-9-16/h5-14H,3-4H2,1-2H3/b18-14+,21-20?
• InChI Key: DQSQLAVANOTGSK-HLEBVGASSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)OCC)/SC1=NC3=CC=CC=C3
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OCC)SC1=NC3=CC=CC=C3

Description

5-(4-Ethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one, commonly known as EBTT, is a synthetic compound with potential applications in medicinal chemistry. It belongs to the class of thiazolidinones, which are known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of EBTT is not fully understood. However, it is believed to exert its biological effects through the modulation of various cellular pathways. For example, in breast cancer cells, EBTT was found to upregulate the expression of p53 and p21, which are tumor suppressor genes involved in cell cycle regulation and apoptosis. In bacterial cells, EBTT is thought to inhibit the synthesis of bacterial cell wall components, leading to cell death.
Biochemical and Physiological Effects
EBTT has been shown to have a range of biochemical and physiological effects. In addition to its anticancer, antibacterial, and anti-inflammatory properties, it has also been reported to exhibit antioxidant activity. Furthermore, EBTT has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and α-glucosidase, which are involved in the regulation of neurotransmitters and glucose metabolism, respectively.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBTT in lab experiments is its synthetic accessibility. The synthesis of EBTT is relatively straightforward and can be achieved using commercially available starting materials. Furthermore, EBTT has been shown to exhibit potent biological activities at low concentrations, making it a promising candidate for further research.
However, there are also some limitations associated with the use of EBTT in lab experiments. For example, its solubility in water is relatively low, which may limit its application in certain assays. Additionally, the mechanism of action of EBTT is not fully understood, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on EBTT. One potential area of investigation is its use as a chemotherapeutic agent for the treatment of cancer. Further studies are needed to elucidate its mechanism of action and to determine its efficacy in vivo.
Another potential application of EBTT is in the development of new antibiotics. Given its potent antibacterial activity, EBTT may be a promising lead compound for the design of novel antibacterial agents.
Finally, the antioxidant and enzyme inhibitory activities of EBTT suggest that it may have potential applications in the treatment of neurodegenerative diseases and metabolic disorders. Further research is needed to explore these possibilities.
Conclusion
In conclusion, EBTT is a synthetic compound with potential applications in medicinal chemistry. Its diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory effects, make it a promising candidate for further research. While there are some limitations associated with its use in lab experiments, its synthetic accessibility and potent biological activities make it a valuable tool for investigating various cellular pathways.

Synthesis Methods

The synthesis of EBTT involves the condensation of 4-ethoxybenzaldehyde and 3-ethyl-2-thioxo-1,3-thiazolidin-4-one in the presence of an acid catalyst, followed by the addition of aniline. The reaction proceeds through a Schiff base intermediate, which is then cyclized to form the thiazolidinone ring. The final product is obtained after purification through recrystallization.

Scientific Research Applications

EBTT has been found to exhibit promising biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. In a recent study, EBTT was shown to inhibit the growth of human breast cancer cells by inducing cell cycle arrest and apoptosis. Another study demonstrated its antibacterial activity against Staphylococcus aureus and Escherichia coli. Additionally, EBTT has been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.